Cas no 1806968-81-9 (2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde
• CAS No: 1806968-81-9
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4865876
• Update Time: 2025-10-22

2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-6-4(2-13)5(9)3(1-12-6)7(10)11/h1-2,7H
• InChI Key： CKBBUMVRDKFGDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS No. 1806968-81-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with a chlorine atom at position 2, a difluoromethyl group at position 5, a fluorine atom at position 4, and an aldehyde group at position 3. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antiviral and anticancer properties. The aldehyde group at position 3 serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for the synthesis of inhibitors targeting specific viral enzymes, showcasing its potential in antiviral drug discovery.

In addition to its pharmaceutical applications, 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde has also been investigated for its role in agrochemicals. The presence of multiple halogen atoms (chlorine and fluorine) in its structure contributes to its stability and bioactivity, making it a promising candidate for the development of new pesticides and herbicides. A recent report in * Pest Management Science* highlighted its potential as an active ingredient in pest control formulations due to its ability to disrupt key metabolic pathways in target organisms.

The synthesis of 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, a study published in *Organic Process Research & Development* described a novel route involving a palladium-catalyzed coupling reaction followed by selective oxidation to introduce the aldehyde group. This approach not only enhances the efficiency of the synthesis but also reduces environmental impact by minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde in natural systems is crucial for assessing its safety and sustainability. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, with findings indicating low toxicity to non-target organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS No. 1806968-81-9) stands out as a versatile compound with diverse applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.